Cas no 1314985-53-9 (5-Bromo-1-t-butyl-6-propoxybenzimidazole)

• Product Name: 5-Bromo-1-t-butyl-6-propoxybenzimidazole
• CAS No: 1314985-53-9
• MF: C₁₄H₁₉BrN₂O
• MW: 311.217462778091
• MDL: MFCD19684113
• CID: 1024681
• PubChem ID: 54758739
• Update Time: 2025-10-29

5-Bromo-1-t-butyl-6-propoxybenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(tert-butyl)-6-propoxy-1H-benzo[d]imidazole
• 5-bromo-1-tert-butyl-6-propoxybenzimidazole
• AKOS015888600
• BS-20527
• DTXSID40716496
• MFCD19684113
• 5-Bromo-1-t-butyl-6-propoxybenzimidazole
• 1H-Benzimidazole, 5-bromo-1-(1,1-dimethylethyl)-6-propoxy-
• CS-0209050
• 5-Bromo-1-tert-butyl-6-propoxy-1H-benzimidazole
• A888443
• 1314985-53-9
• 5-BROMO-1-TERT-BUTYL-6-PROPOXY-1,3-BENZODIAZOLE
• 5-Bromo-1-tert-butyl-6-propoxy-1H-benzimidazole, AldrichCPR
• 5-Bromo-1-t-butyl-6-propoxy-1,3-benzodiazole
• 5-bromo-1-tert-butyl-6-propoxy-1H-1,3-benzodiazole

• MDL： MFCD19684113
• Inchi： 1S/C14H19BrN2O/c1-5-6-18-13-8-12-11(7-10(13)15)16-9-17(12)14(2,3)4/h7-9H,5-6H2,1-4H3
• InChI Key： IAJJHJVNODDTOT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OCCC)N(C=N2)C(C)(C)C

Computed Properties

• Exact Mass: 310.06800
• Monoisotopic Mass: 310.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 27.05000
• LogP: 4.34260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Bromo-1-t-butyl-6-propoxybenzimidazole

5-Bromo-1-t-butyl-6-propoxybenzimidazole: A Comprehensive Overview

The compound 5-Bromo-1-t-butyl-6-propoxybenzimidazole, identified by the CAS number 1314985-53-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds known for their versatile properties and wide-ranging uses in fields such as pharmacology, materials science, and chemical synthesis.

Benzimidazoles are characterized by their two nitrogen atoms located at positions 1 and 3 of the benzene ring. In the case of 5-Bromo-1-t-butyl-6-propoxybenzimidazole, the substituents at positions 5, 1, and 6 introduce unique functional groups that enhance its chemical reactivity and biological activity. The bromine atom at position 5 imparts electrophilic properties, while the tert-butyl group at position 1 provides steric bulk and hydrophobicity. The propoxy group at position 6 introduces an ether linkage, which can influence solubility and reactivity in different solvent systems.

Recent advancements in synthetic chemistry have enabled the precise control of substituents on benzimidazole frameworks, leading to compounds like 5-Bromo-1-t-butyl-6-propoxybenzimidazole. These advancements have been driven by the demand for highly specific molecules tailored for particular applications. For instance, the bromine atom in this compound can serve as a leaving group in substitution reactions, making it a valuable intermediate in organic synthesis.

In pharmacology, benzimidazoles have been extensively studied for their potential as drug candidates. The presence of multiple functional groups in 5-Bromo-1-t-butyl-6-propoxybenzimidazole allows for diverse interactions with biological systems. Recent research has focused on its role as a potential anticancer agent due to its ability to inhibit specific enzymes involved in cell proliferation. Additionally, its hydrophobic nature may enhance its ability to cross cellular membranes, making it a promising candidate for drug delivery systems.

The tert-butyl group in this compound contributes significantly to its stability under thermal and chemical conditions. This makes it suitable for use in high-temperature reactions or applications where resistance to decomposition is critical. Furthermore, the propoxy group can facilitate hydrogen bonding interactions, which are essential in many biochemical processes.

From a materials science perspective, 5-Bromo-1-t-butyl-6-propoxybenzimidazole exhibits interesting electronic properties that could be exploited in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Its aromaticity and conjugated system provide excellent electron transport capabilities, which are desirable traits in electronic devices.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to improve reaction efficiency and yield. These methods not only reduce reaction times but also minimize the formation of unwanted byproducts, making them more environmentally friendly.

In conclusion, 5-Bromo-1-t-butyl-6-propoxybenzimidazole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing both theoretical and applied sciences.